Cas no 1017480-28-2 (1-(Thiazol-5-yl)ethanamine)

• Product Name: 1-(Thiazol-5-yl)ethanamine
• CAS No: 1017480-28-2
• MF: C₅H₈N₂S
• MW: 128.195419311523
• MDL: MFCD10007038
• CID: 1082552
• PubChem ID: 19817653
• Update Time: 2025-10-30

1-(Thiazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Thiazol-5-yl)ethanamine
• 1-(1,3-thiazol-5-yl)ethanamine
• 1-(1,3-thiazol-5-yl)ethan-1-amine
• AK-40337
• AM806482
• EN300-79766
• MolPort-003-756-944
• SureCN9804376
• 1-(1,3-Thiazol-5-Yl)Ethanamine(WX609041)
• FT-0742644
• AS-39597
• Didecylphthalate
• MFCD10007038
• SCHEMBL9804376
• 1017480-28-2
• AKOS011946853
• DB-058665

• MDL： MFCD10007038
• Inchi： 1S/C5H8N2S/c1-4(6)5-2-7-3-8-5/h2-4H,6H2,1H3
• InChI Key： RLPSARLYTKXVSE-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C)N

Computed Properties

• Exact Mass: 128.04081944g/mol
• Monoisotopic Mass: 128.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(Thiazol-5-yl)ethanamine

Introduction to 1-(Thiazol-5-yl)ethanamine (CAS No. 1017480-28-2)

1-(Thiazol-5-yl)ethanamine, a compound with the chemical identifier CAS No. 1017480-28-2, is a significant molecule in the field of pharmaceutical and biochemical research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structure of 1-(Thiazol-5-yl)ethanamine consists of a thiazole ring fused with an ethylamine side chain. The thiazole moiety, characterized by its sulfur and nitrogen atoms in a five-membered ring, is known for its stability and ability to interact with biological targets. This structural feature makes it a valuable scaffold for designing molecules with therapeutic properties.

In recent years, there has been growing interest in thiazole derivatives due to their role as intermediates in the synthesis of various pharmacologically active compounds. The compound 1-(Thiazol-5-yl)ethanamine has been explored for its potential in several areas, including antimicrobial, anti-inflammatory, and anticancer applications. Its unique structural properties allow it to interact with biological systems in multiple ways, making it a versatile candidate for further research.

One of the most compelling aspects of 1-(Thiazol-5-yl)ethanamine is its potential as a building block for more complex molecules. Researchers have utilized this compound to develop novel derivatives with enhanced biological activity. For instance, modifications to the thiazole ring or the ethylamine side chain can lead to compounds with improved efficacy and selectivity. This flexibility makes it an attractive choice for medicinal chemists looking to explore new therapeutic avenues.

The pharmacological profile of 1-(Thiazol-5-yl)ethanamine has been studied in various preclinical models. Initial findings suggest that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, its antimicrobial properties have been investigated, showing potential against both Gram-positive and Gram-negative bacteria. These findings highlight the compound's broad spectrum of activity and its potential as a lead molecule for drug discovery.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-(Thiazol-5-yl)ethanamine interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to specific protein receptors, suggesting mechanisms by which it exerts its biological effects. These insights have guided the design of more potent derivatives with improved pharmacokinetic properties.

The synthesis of 1-(Thiazol-5-yl)ethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled the efficient production of this compound, making it more accessible for research purposes. The development of green chemistry approaches has also contributed to more sustainable synthesis routes, reducing environmental impact while maintaining high-quality output.

In conclusion, 1-(Thiazol-5-yl)ethanamine (CAS No. 1017480-28-2) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.